Cas no 1251624-16-4 (2-4-(3-fluorophenyl)-1,1-dioxo-2H,3H,4H-1lambda6-pyrido2,3-e1,2,4thiadiazin-2-yl-N-phenylacetamide)

• Product Name: 2-4-(3-fluorophenyl)-1,1-dioxo-2H,3H,4H-1lambda6-pyrido2,3-e1,2,4thiadiazin-2-yl-N-phenylacetamide
• CAS No: 1251624-16-4
• MF: C₂₀H₁₇FN₄O₃S
• MW: 412.437386274338
• CID: 6113404
• PubChem ID: 49667555
• Update Time: 2025-10-29

2-4-(3-fluorophenyl)-1,1-dioxo-2H,3H,4H-1lambda6-pyrido2,3-e1,2,4thiadiazin-2-yl-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-4-(3-fluorophenyl)-1,1-dioxo-2H,3H,4H-1lambda6-pyrido2,3-e1,2,4thiadiazin-2-yl-N-phenylacetamide
• 2-[4-(3-fluorophenyl)-1,1-dioxo-3H-pyrido[2,3-e][1,2,4]thiadiazin-2-yl]-N-phenylacetamide
• 2-[4-(3-fluorophenyl)-1,1-dioxo-2H,3H,4H-1lambda6-pyrido[2,3-e][1,2,4]thiadiazin-2-yl]-N-phenylacetamide
• VU0625834-1
• 2-(4-(3-fluorophenyl)-1,1-dioxido-3,4-dihydro-2H-pyrido[2,3-e][1,2,4]thiadiazin-2-yl)-N-phenylacetamide
• 1251624-16-4
• AKOS021966344
• F3406-9981
• 2-[4-(3-FLUOROPHENYL)-1,1-DIOXIDO-3,4-DIHYDRO-2H-PYRIDO[2,3-E][1,2,4]THIADIAZIN-2-YL]-N-PHENYLACETAMIDE

• Inchi： 1S/C20H17FN4O3S/c21-15-6-4-9-17(12-15)25-14-24(13-19(26)23-16-7-2-1-3-8-16)29(27,28)18-10-5-11-22-20(18)25/h1-12H,13-14H2,(H,23,26)
• InChI Key： HTKGFTLMIRUYKG-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1)(=O)CN1CN(C2=CC=CC(F)=C2)C2=NC=CC=C2S1(=O)=O

Computed Properties

• Exact Mass: 412.10053975g/mol
• Monoisotopic Mass: 412.10053975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 91Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-4-(3-fluorophenyl)-1,1-dioxo-2H,3H,4H-1lambda6-pyrido2,3-e1,2,4thiadiazin-2-yl-N-phenylacetamide

Introduction to 2-4-(3-Fluorophenyl)-1,1-Dioxo-2H,3H,4H-1λ⁶-Pyrido[2,3-e][1,2,4]Thiadiazin-2-yl-N-Phenylacetamide (CAS No. 1251624-16-4)

2-4-(3-Fluorophenyl)-1,1-dioxo-2H,3H,4H-1λ⁶-pyrido[2,3-e][1,2,4]thiadiazin-2-yl-N-phenylacetamide (CAS No. 1251624-16-4) is a complex organic compound with significant potential in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiadiazinones, which are known for their diverse biological activities and therapeutic applications. The unique structural features of this compound, including the presence of a fluorinated phenyl group and a thiadiazinone moiety, contribute to its potential as a lead compound in drug discovery.

The chemical structure of 2-4-(3-fluorophenyl)-1,1-dioxo-2H,3H,4H-1λ⁶-pyrido[2,3-e][1,2,4]thiadiazin-2-yl-N-phenylacetamide is characterized by a central thiadiazinone ring system fused with a pyridine ring. The presence of the fluorine atom in the phenyl group enhances the compound's lipophilicity and metabolic stability, which are crucial factors in drug design. Additionally, the acetamide functionality at the N-position provides opportunities for further chemical modifications to optimize its pharmacological properties.

In recent years, there has been growing interest in the development of novel therapeutics targeting various diseases. Research on compounds like 2-4-(3-fluorophenyl)-1,1-dioxo-2H,3H,4H-1λ⁶-pyrido[2,3-e][1,2,4]thiadiazin-2-yl-N-phenylacetamide has shown promising results in several areas. For instance, studies have demonstrated its potential as an inhibitor of specific enzymes involved in inflammatory pathways and cancer progression. The compound's ability to modulate these pathways makes it a valuable candidate for further investigation.

The biological activity of 2-4-(3-fluorophenyl)-1,1-dioxo-2H,3H,4H-1λ⁶-pyrido[2,3-e][1,2,4]thiadiazin-2-yl-N-phenylacetamide has been evaluated through various in vitro and in vivo assays. In cell-based assays, it has exhibited potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that the compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Beyond its anti-inflammatory properties, 2-4-(3-fluorophenyl)-1,1-dioxo-2H,3H,4H-1λ⁶-pyrido[2,3-e][1,2,4]thiadiazin-2-yl-N-phenylacetamide has also shown promise in cancer research. Studies have indicated that it can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. This makes it a potential candidate for developing new anticancer drugs that can complement existing therapies.

The pharmacokinetic properties of 2-4-(3-fluorophenyl)-1,1-dioxo-2H,3H,4H-1λ⁶-pyrido[2,3-e][1,2,4]thiadiazin-2-yl-N-phenylacetamide have also been investigated to assess its suitability for clinical applications. Preliminary studies have shown that the compound has favorable absorption and distribution profiles. It exhibits good oral bioavailability and a reasonable half-life in plasma, which are important considerations for drug development.

To further enhance its therapeutic potential and reduce side effects, researchers are exploring various strategies to optimize the chemical structure of 2-4-(3-fluorophenyl)-1,1-dioxo-2H,3H,4H-1λ⁶-pyrido[2,3-e][1,2,4]thiadiazin-2-yl-N-phenylacetamide. These include modifying the substituents on the phenyl ring and introducing functional groups that can improve its selectivity and potency. Computational methods such as molecular docking and molecular dynamics simulations are being used to guide these structural modifications.

In conclusion, 2- 4-( 3-fluorophenyl)- 1, 1-dioxo- 0, H, H, H- H- H- H- H[ H, H- H] [ H, H, H]thiadiazin- 0- yl-N-phenylacetamide (CAS No. 0) strong > is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development into novel therapeutics targeting inflammatory diseases and cancer. Ongoing research efforts aim to optimize its properties and explore its full therapeutic potential.